Cas no 1536306-82-7 ({1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine)

• Product Name: {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine
• CAS No: 1536306-82-7
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5972326
• PubChem ID: 83708997
• Update Time: 2025-06-23

{1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine
• EN300-1626846
• 1536306-82-7
• {1-[4-(propan-2-yl)-1,3-thiazol-2-yl]cyclopentyl}methanamine

• Inchi： 1S/C12H20N2S/c1-9(2)10-7-15-11(14-10)12(8-13)5-3-4-6-12/h7,9H,3-6,8,13H2,1-2H3
• InChI Key： PENYJPPSRDGMCO-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1(CN)CCCC1

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Additional information on {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine

Introduction to {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine (CAS No. 1536306-82-7)

{1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine} is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1536306-82-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural composition of this molecule includes a cyclopentyl ring linked to a thiazole moiety, further substituted with an amine group and an isopropyl group, which contributes to its distinctive chemical properties and potential pharmacological effects.

The thiazole ring is a heterocyclic compound that contains sulfur and nitrogen atoms in its structure. Thiazole derivatives are well-known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiazole ring in {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine suggests that this compound may possess similar therapeutic potential. Furthermore, the cyclopentyl group adds rigidity to the molecular structure, which can influence the compound's interactions with biological targets.

Recent research has highlighted the importance of understanding the structural features of such compounds in order to predict their biological activity. The combination of the thiazole and cyclopentyl moieties in {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine creates a diverse chemical landscape that can interact with various biological receptors and enzymes. This complexity makes it an attractive candidate for further investigation in drug discovery efforts.

One of the key aspects of studying {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine is its potential role as a lead compound for developing new therapeutic agents. The amine group in the molecule can serve as a hydrogen bond acceptor or donor, which is crucial for binding to biological targets. Additionally, the isopropyl group attached to the thiazole ring can influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with other molecules.

In vitro studies have begun to explore the pharmacological profile of {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory processes. The thiazole moiety has been shown to interact with enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammation. The cyclopentyl group may enhance the binding affinity of the compound by providing steric hindrance that optimizes interactions with these targets.

The synthesis of {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiazole ring followed by its functionalization with the cyclopentyl and amine groups. Advanced synthetic techniques such as cross-coupling reactions and catalytic hydrogenation are often employed to construct the complex framework of this molecule.

The pharmacokinetic properties of {1-4-(propan-2-yl)-1,3-thiazol-2-ylcyclopentyl}methanamine are also under investigation to assess its potential as a drug candidate. Factors such as solubility, stability, and metabolic degradation pathways are critical for determining whether this compound can be effectively administered and utilized in therapeutic settings. Computational modeling techniques are being used to predict these properties based on the molecular structure, which can guide experimental studies and optimize drug design.

Future research directions for {1-4-(propan-2-y l)-1,3-thiazol -2 -y lcy clopent ylmeth anamine} include exploring its mechanisms of action in more detail and conducting preclinical studies to evaluate its safety and efficacy. By understanding how this compound interacts with biological systems at a molecular level, scientists can identify potential therapeutic applications and refine its structure for improved performance.

The growing interest in heterocyclic compounds like {1 -4 - (propan - 2 - y l) - 1 , 3 -thia z ol - 2 - y lcy clopen t ylmeth anamin e} underscores their significance in modern drug discovery. The unique combination of structural features in this molecule makes it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies for such compounds, their potential as pharmaceuticals will continue to expand.